Cas no 682-03-1 (trihexylammonium nitrate)

trihexylammonium nitrate structure
trihexylammonium nitrate structure
Product name:trihexylammonium nitrate
CAS No:682-03-1
MF:C24H52N2O3
MW:416.681287765503
CID:863125
PubChem ID:18705650

trihexylammonium nitrate Chemical and Physical Properties

Names and Identifiers

    • trihexylammonium nitrate
    • TETRAHEXYLAMMONIUM NITRATE
    • tetrahexylazanium,nitrate
    • 682-03-1
    • SCHEMBL2953917
    • N,N,N-Trihexylhexan-1-aminium nitrate
    • DTXSID10595735
    • Inchi: InChI=1S/C24H52N.NO3/c1-5-9-13-17-21-25(22-18-14-10-6-2,23-19-15-11-7-3)24-20-16-12-8-4;2-1(3)4/h5-24H2,1-4H3;/q+1;-1
    • InChI Key: LHIGLAVLYYKORA-UHFFFAOYSA-N
    • SMILES: CCCCCC[N+](CCCCCC)(CCCCCC)CCCCCC.[N+](=O)([O-])[O-]

Computed Properties

  • Exact Mass: 332.3041
  • Monoisotopic Mass: 416.39779352g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 29
  • Rotatable Bond Count: 20
  • Complexity: 214
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 62.9Ų

Experimental Properties

  • Melting Point: 62-65 °C
  • PSA: 70.64

trihexylammonium nitrate Security Information

  • Hazard Category Code: 36/37/38
  • Safety Instruction: 26-36
  • Hazardous Material Identification: Xi

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